Cas no 1805876-45-2 (3-(2-Carboxyethyl)-2-mercaptomandelic acid)

• Product Name: 3-(2-Carboxyethyl)-2-mercaptomandelic acid
• CAS No: 1805876-45-2
• MF: C₁₁H₁₂O₅S
• MW: 256.274982452393
• CID: 4940419
• Update Time: 2025-05-26

3-(2-Carboxyethyl)-2-mercaptomandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Carboxyethyl)-2-mercaptomandelic acid

• Inchi： 1S/C11H12O5S/c12-8(13)5-4-6-2-1-3-7(10(6)17)9(14)11(15)16/h1-3,9,14,17H,4-5H2,(H,12,13)(H,15,16)
• InChI Key： WEVLDMZLLVCSDP-UHFFFAOYSA-N
• SMILES： SC1C(=CC=CC=1CCC(=O)O)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• XLogP3: 0.7
• Topological Polar Surface Area: 95.8

Additional information on 3-(2-Carboxyethyl)-2-mercaptomandelic acid

Introduction to 3-(2-Carboxyethyl)-2-mercaptomandelic Acid (CAS No. 1805876-45-2)

3-(2-Carboxyethyl)-2-mercaptomandelic acid, identified by its Chemical Abstracts Service (CAS) number 1805876-45-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of α-hydroxy acids, characterized by the presence of both a hydroxyl (-OH) and a carboxylic acid (-COOH) functional group, along with a mercapto (-SH) moiety. The unique structural features of this molecule make it a versatile intermediate in the synthesis of various pharmacologically active agents, particularly in the development of novel therapeutic strategies.

The structure of 3-(2-Carboxyethyl)-2-mercaptomandelic acid consists of a benzene ring substituted with a formyl group at the 1-position, an α-hydroxy carbonyl group at the 2-position, and a thiol group at the 3-position. The presence of the 2-carboxyethyl side chain further enhances its reactivity, making it an attractive building block for medicinal chemists. This bifunctional nature allows for diverse chemical modifications, enabling the construction of complex molecular architectures with tailored biological activities.

In recent years, there has been growing interest in exploring the potential applications of 3-(2-Carboxyethyl)-2-mercaptomandelic acid in drug discovery and development. Its thiol group, in particular, has been highlighted as a key pharmacophore in several therapeutic contexts. Thiols are well-known for their ability to participate in disulfide bond formation, which is crucial for stabilizing protein structures and modulating enzyme activity. This property has made thiol-containing compounds valuable candidates for treating various diseases, including neurodegenerative disorders and inflammatory conditions.

One of the most compelling aspects of 3-(2-Carboxyethyl)-2-mercaptomandelic acid is its role as a precursor in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in numerous biological pathways, and their dysregulation is associated with several pathological conditions. By designing molecules that can inhibit specific proteases, researchers aim to develop treatments for diseases such as cancer, HIV/AIDS, and autoimmune disorders. The mercapto group in this compound provides a handle for covalent inhibition strategies, which can lead to highly potent and selective protease inhibitors.

Recent studies have demonstrated that derivatives of 3-(2-Carboxyethyl)-2-mercaptomandelic acid exhibit promising anti-inflammatory properties. Inflammation is a hallmark of many chronic diseases, and targeting inflammatory pathways has become a major focus in modern medicine. The carboxyethyl side chain contributes to the solubility and bioavailability of this compound, facilitating its absorption and distribution within biological systems. Furthermore, the combination of hydroxyl and thiol groups allows for hydrogen bonding interactions with biological targets, enhancing binding affinity and therapeutic efficacy.

The pharmaceutical industry has also explored the use of 3-(2-Carboxyethyl)-2-mercaptomandelic acid as a chiral auxiliary in asymmetric synthesis. Chirality is an essential feature of many drugs, as enantiomers can exhibit vastly different biological activities. By leveraging the chiral center present in this compound or its derivatives, chemists can synthesize enantiomerically pure compounds with improved pharmacokinetic profiles. This approach has been particularly valuable in developing antiviral and anticancer agents where stereochemistry plays a critical role.

Another area where 3-(2-Carboxyethyl)-2-mercaptomandelic acid shows promise is in the development of metal chelating agents. Metal ions such as iron and copper are involved in various physiological processes but can be toxic when present in excessive amounts or localized improperly within cells. Chelators are compounds designed to bind tightly to metal ions, preventing their participation in harmful reactions. The carboxylic acid groups in this molecule provide multiple coordination sites for metal ions, making it an effective chelating agent for therapeutic applications such as iron overload treatments or metal-based anticancer drugs.

Advances in computational chemistry have further enhanced the utility of 3-(2-Carboxyethyl)-2-mercaptomandelic acid by enabling high-throughput virtual screening (HTVS) to identify novel drug candidates. By integrating quantum mechanical calculations with molecular docking simulations, researchers can predict how this compound interacts with biological targets at an atomic level. This computational approach accelerates drug discovery pipelines by prioritizing promising candidates for experimental validation.

The synthesis of 3-(2-Carboxyethyl)-2-mercaptomandelic acid itself presents an interesting challenge due to its complex functional groups. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent innovations in catalytic methods have streamlined these processes significantly. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds efficiently while minimizing unwanted side products.

In conclusion, 3-(2-Carboxyethyl)-2-mercaptomandelic acid (CAS No. 1805876-45-2) represents a structurally intriguing compound with broad applications across pharmaceutical research and drug development programs Its unique combination o functional groups positions it as an invaluable tool o medicinal chemists seeking t design innovative therapeutics Addressing diverse therapeutic needs from anti-inflammatory agents t protease inhibitors t metal chelators this molecule exemplifies how structural diversity can drive progress i biomolecular science As further research continues t uncover new applications o this versatile intermediate expect t see increased utilization o CAS No 18058764525 i future medical breakthroughs